3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid

• Molecular Formula: C9H12F2O3
• Molecular Weight: 206.19 g/mol
• IUPAC Name: 3-(4,4-difluorocyclohexyl)-2-oxopropanoic acid
• InChI: InChI=1S/C9H12F2O3/c10-9(11)3-1-6(2-4-9)5-7(12)8(13)14/h6H,1-5H2,(H,13,14)
• InChI Key: FLMVOSKYOQTKME-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CC(=O)C(=O)O)(F)F

Description

3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid is a chemical compound characterized by its unique structure, which includes a difluorocyclohexyl group attached to an oxopropanoic acid moiety. This compound has garnered interest in various fields of research due to its potential biological activities and applications in synthetic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid typically involves the introduction of the difluorocyclohexyl group to a propanoic acid derivative. One common method includes the reaction of 4,4-difluorocyclohexanone with a suitable propanoic acid derivative under controlled conditions. The reaction may require the use of catalysts and specific solvents to achieve the desired product with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include steps such as purification and crystallization to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group, forming alcohol derivatives.

Substitution: The difluorocyclohexyl group can participate in substitution reactions, where fluorine atoms are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pH conditions to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can result in a variety of functionalized derivatives .

Scientific Research Applications

3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid has several applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials or as a precursor in the synthesis of agrochemicals.

Mechanism of Action

The mechanism by which 3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid exerts its effects involves interactions with specific molecular targets. The difluorocyclohexyl group can enhance the compound’s binding affinity to certain enzymes or receptors, leading to inhibition or activation of specific pathways. The oxopropanoic acid moiety may also play a role in the compound’s overall activity by participating in hydrogen bonding or other interactions with biological molecules .

Comparison with Similar Compounds

Similar Compounds

4,4-Difluorocyclohexyl)acetic acid: Similar in structure but with an acetic acid moiety instead of oxopropanoic acid.

3-(4,4-Difluorocyclohexyl)-2-fluoropropanoic acid: Contains an additional fluorine atom on the propanoic acid moiety.

2-(4,4-Difluorocyclohexyl)propanoic acid: Lacks the oxo group present in 3-(4,4-Difluorocyclohexyl)-2-oxopropanoic acid.

Uniqueness

This compound is unique due to the presence of both the difluorocyclohexyl group and the oxopropanoic acid moiety. This combination imparts distinct chemical and biological properties, making it a valuable compound for various research applications .